![molecular formula C16H17FN2O3S B2851047 N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-3-yl)propyl)oxalamide CAS No. 2034354-69-1](/img/structure/B2851047.png)
N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-3-yl)propyl)oxalamide
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Description
N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-3-yl)propyl)oxalamide is a useful research compound. Its molecular formula is C16H17FN2O3S and its molecular weight is 336.38. The purity is usually 95%.
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Scientific Research Applications
Neuroprotective and Therapeutic Potential : A study investigated the pharmacological properties of a novel potent Na+/Ca2+ exchange (NCX) inhibitor, which demonstrated significant protection against hypoxia/reoxygenation-induced neuronal cell damage. This suggests a potential therapeutic application for compounds targeting NCX inhibition in neurological conditions (Iwamoto & Kita, 2006).
Cancer Therapy and Diagnostic Applications : Research on zinc phthalocyanine derivatives indicated high singlet oxygen quantum yield, suggesting their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. The study highlights the importance of fluorinated and thiophene derivatives for enhancing the efficacy of photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antifungal Agents : A series of 2-(6-methoxy-2-naphthyl)propionamide derivatives, which share structural similarities with the specified compound, were synthesized and evaluated for their antimicrobial and antifungal activities. The study suggests the potential of benzyl derivatives in developing new antimicrobial agents (Helal, Abbas, Salem, Farag, & Ammar, 2013).
Inhibition of Nucleoside Transport : Research on analogues of 4-nitrobenzylthioinosine, a known inhibitor for the nucleoside transport protein ENT1, with substituted benzyl groups, including fluorine substitutions, demonstrated potential for lower polarity and improved affinity for ENT1. This indicates applications in modulating nucleoside transport for therapeutic purposes (Tromp, van Ameijde, Pütz, Sundermann, Sundermann, von Frijtag Drabbe Künzel, & IJzerman, 2004).
Fluorescence Chemosensors : A study on thiophene-oxazole derivatives as fluorescence chemosensors for metal ions highlights the potential for similar thiophene and fluorinated compounds to be used in the development of sensitive and selective sensors for environmental or biological applications (Liu, Wang, Guo, Xing, Wei, Kang, Yang, Pei, & Zhang, 2022).
Properties
IUPAC Name |
N'-[(4-fluorophenyl)methyl]-N-(3-hydroxy-3-thiophen-3-ylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O3S/c17-13-3-1-11(2-4-13)9-19-16(22)15(21)18-7-5-14(20)12-6-8-23-10-12/h1-4,6,8,10,14,20H,5,7,9H2,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLSOZTNYAVJQQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C(=O)NCCC(C2=CSC=C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.